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Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

Get Quote

The table below consolidates available data on Avotaciclib hydrochloride and its related form, Avotaciclib

trihydrochloride.

Property Avotaciclib Hydrochloride [1] [2]
Avotaciclib
Trihydrochloride [3]

CAS Number Information missing 1983984-01-5

Molecular Formula C13H12ClN7O C13H14Cl3N7O

Molecular Weight 317.73 g/mol 390.66 g/mol

Appearance Information missing Light yellow to yellow solid
powder

Related CAS (Free
Base)

1983983-41-0 (Avotaciclib) 1983983-41-0 (Avotaciclib)

Primary Biological
Target

CDK1 inhibitor CDK1 inhibitor

Therapeutic
Potential

Pancreatic cancer, other malignancies with
abnormal CDK1 expression

Pancreatic cancer

Solubility (DMSO) Information missing 5 mg/mL (12.80 mM)
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Suggested Strategies for Finding Protocols

Since the specific preparation details are not publicly available, you may need to use the information above

as a starting point for deeper investigation. Here are some suggestions:

Consult Specialized Scientific Databases: Detailed experimental procedures for salt preparation

are most likely found in patent documents or primary scientific literature. Search platforms like
Google Patents, SciFinder, or Reaxys using the CAS numbers (1983984-01-5 for the

trihydrochloride, 1983983-41-0 for the free base) could yield the synthetic routes and salt formation
protocols.

Leverage the Available Data: The information provided, such as the molecular formulas and the
identity of the free base, is critical for constructing an effective search strategy in these specialized

databases.
Review General Salt Formation Techniques: While not specific to Avotaciclib, the general method

for preparing a hydrochloride salt of an organic compound involves reacting the free base with
hydrochloric acid. The workflow below illustrates the high-level steps for such a process.
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Start with Free Base

Dissolve in Suitable Solvent
(e.g., Ethanol, IPA, Acetone)

Add Acidifying Agent
(e.g., HCl solution)

Stir to Precipitate Salt

Isolate Solid
(e.g., Filtration, Centrifugation)

Purify Product
(e.g., Recrystallization)

Dry Final Compound

Obtain Hydrochloride Salt

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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hydrochloride-salt-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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